N-(2-chlorobenzyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C12H12ClN3OS2/c1-8-15-16-12(19-8)18-7-11(17)14-6-9-4-2-3-5-10(9)13/h2-5H,6-7H2,1H3,(H,14,17)
• InChI Key: KPGRKCGTCVNELJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCC(=O)NCC2=CC=CC=C2Cl
• Molecular Formula: C12H12ClN3OS2
• Molecular Weight: 313.8 g/mol

Description

N-(2-chlorobenzyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized using various methods and has been studied for its potential applications in different fields.

Mechanism of Action

The mechanism of action of N-(2-chlorobenzyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes or by scavenging free radicals.
Biochemical and Physiological Effects:
N-(2-chlorobenzyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of certain fungi and to reduce inflammation in animal models. This compound has also been shown to exhibit antioxidant activity, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

N-(2-chlorobenzyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and can be obtained in high yield. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of N-(2-chlorobenzyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide. One direction is to further investigate its potential as a herbicide and as an inhibitor of acetylcholinesterase. Another direction is to explore its potential as a therapeutic agent for the treatment of inflammatory and oxidative stress-related diseases. Additionally, further studies could be conducted to better understand its mechanism of action and to identify any potential side effects or toxicity.

Synthesis Methods

The synthesis of N-(2-chlorobenzyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide involves the reaction of 2-chlorobenzyl chloride with 5-methyl-1,3,4-thiadiazol-2-thiol in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with acetic anhydride to obtain the final product.

Scientific Research Applications

N-(2-chlorobenzyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide has been studied for its potential applications in different fields of scientific research. It has been shown to exhibit anti-inflammatory, antioxidant, and antifungal properties. This compound has also been studied for its potential use as a herbicide and as an inhibitor of acetylcholinesterase, an enzyme that plays a role in the breakdown of the neurotransmitter acetylcholine.